Cas no 1234616-28-4 (7-Bromo-1H-indazol-3-amine)

7-Bromo-1H-indazol-3-amine is a brominated indazole derivative with a primary amine functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The presence of the amine group allows for further functionalization, making it valuable for constructing heterocyclic scaffolds. The indazole core contributes to its potential biological activity, often explored in medicinal chemistry for targeting kinases or other enzymes. High purity grades are available to ensure consistency in research applications.
7-Bromo-1H-indazol-3-amine structure
7-Bromo-1H-indazol-3-amine structure
Product Name:7-Bromo-1H-indazol-3-amine
CAS No:1234616-28-4
MF:C7H6BrN3
MW:212.046639919281
MDL:MFCD12406137
CID:839116
PubChem ID:57345825
Update Time:2025-06-08

7-Bromo-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 7-BROMO-1H-INDAZOL-3-AMINE
    • 1H-Indazol-3-amine, 7-bromo-
    • 3-Amino-7-bromo-1H-indazole
    • 3-Amino-7-bromoindazole
    • ADBDLGMVAZJRKR-UHFFFAOYSA-N
    • AM90027
    • PB17982
    • RP26659
    • AB0035263
    • X9563
    • ST24029889
    • DTXCID00671714
    • SCHEMBL15995778
    • DA-18263
    • SCHEMBL20297424
    • CS-W006669
    • MFCD12406137
    • FS-3407
    • 1234616-28-4
    • EN300-2944762
    • SY056890
    • DTXSID10720969
    • Z1269197206
    • AKOS015920354
    • 7-Bromo-1H-indazol-3-amine
    • MDL： MFCD12406137
    • Inchi： 1S/C7H6BrN3/c8-5-3-1-2-4-6(5)10-11-7(4)9/h1-3H,(H3,9,10,11)
    • InChI Key： ADBDLGMVAZJRKR-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2C(N)=NNC=21

Computed Properties

  • Exact Mass: 210.97500
  • Monoisotopic Mass: 210.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.867
  • PSA: 55.43000
  • LogP: 1.83770

7-Bromo-1H-indazol-3-amine Security Information

7-Bromo-1H-indazol-3-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Bromo-1H-indazol-3-amine Pricemore >>

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